Cas no 2680771-81-5 (benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate)

• Product Name: benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate
• CAS No: 2680771-81-5
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5633721
• PubChem ID: 165929641
• Update Time: 2025-06-27

benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680771-81-5
• benzyl N-(3-hydroxypropyl)-N-[(pyridin-3-yl)methyl]carbamate
• EN300-28290278
• benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate

• Inchi： 1S/C17H20N2O3/c20-11-5-10-19(13-16-8-4-9-18-12-16)17(21)22-14-15-6-2-1-3-7-15/h1-4,6-9,12,20H,5,10-11,13-14H2
• InChI Key： SJJMYCHZVCUSKJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1C=NC=CC=1)CCCO)=O

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7Ų

Additional information on benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate

Research Brief on Benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate (CAS: 2680771-81-5)

Benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate (CAS: 2680771-81-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The compound's structure, featuring a pyridine ring and a carbamate moiety, suggests its utility in modulating enzyme activity and receptor binding. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a precursor in the synthesis of novel acetylcholinesterase inhibitors, which are being explored for Alzheimer's disease treatment. The study reported that derivatives of benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate exhibited improved blood-brain barrier permeability and reduced cytotoxicity compared to existing inhibitors.

Another area of interest is the compound's potential anti-inflammatory properties. Research conducted by a team at the University of Cambridge demonstrated that benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate could inhibit the production of pro-inflammatory cytokines in vitro. The study, published in Bioorganic & Medicinal Chemistry Letters, identified the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate have been reported. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using catalytic hydrogenation, which significantly improved yield and reduced waste generation. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate and its derivatives. Future research directions include structure-activity relationship (SAR) studies to enhance selectivity and potency, as well as in vivo efficacy and safety evaluations. Collaborative efforts between academia and industry will be crucial to translate these findings into viable therapeutic agents.

In conclusion, benzyl N-(3-hydroxypropyl)-N-(pyridin-3-yl)methylcarbamate (CAS: 2680771-81-5) represents a promising scaffold for drug discovery, with applications ranging from neurodegenerative diseases to inflammatory conditions. Continued research and development efforts are expected to unlock its full potential in the coming years.